Cas no 348-75-4 (4,4,4-trifluoro-3-methylbutanoic acid)

4,4,4-trifluoro-3-methylbutanoic acid Properties

Names and Identifiers

• 3-(trifluoromethyl)butyric acid
• 3-Trifluoromethylbutyric acid
• 4,4,4-trifluoro-3-methylbutanoic acid
• 3-(trifluoromethyl)butanoic acid
• 4,4,4-trifluoro-3-methyl-butyric acid
• FT-0613941
• 4,4,4-trifluoro-3-methylbutyric acid
• SCHEMBL191972
• 4,4,4-trifluoro-3-methyl-butanoic Acid
• 348-75-4
• MFCD00039533
• 4,4,4-trifluoro-3-methylbutanoicacid
• A822454
• FFZMMBKGTNDVRX-UHFFFAOYSA-N
• Butanoic acid, 4,4,4-trifluoro-3-methyl-
• AKOS006229558
• 3-methyl-4,4,4-trifluorobutyric acid
• EN300-208218
• 3-trifluoromethylbutanoic acid
• AS-63455
• 4,4,4-trifluoro-3-methyl butanoic acid
• DTXSID40956279
• AT22042
• (-)-3-trifluoromethylbutanoic acid
• BBL101947
• DB-008341
• STL555744
• +Expand

• MDL： MFCD00039533
• InChIKey： FFZMMBKGTNDVRX-UHFFFAOYSA-N
• Inchi： 1S/C5H7F3O2/c1-3(2-4(9)10)5(6,7)8/h3H,2H2,1H3,(H,9,10)
• SMILES： CC(CC(=O)O)C(F)(F)F
• BRN： 1760574

Computed Properties

• Exact Mass: 156.04000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 156.04
• Heavy Atom Count: 10
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 1.65950
• PSA: 37.30000
• Refractive Index: 1.359
• Boiling Point: 161.7℃ at 760 mmHg
• Flash Point: 90-91°C/25mm
• Color/Form: Not available
• Solubility: Not available
• Density: 90

4,4,4-trifluoro-3-methylbutanoic acid Security Information

• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：3265
• Hazard Statement： Corrosive
• PackingGroup：II
• Risk Phrases： R34: can cause burns.
• HazardClass：8

4,4,4-trifluoro-3-methylbutanoic acid Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%